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Compound of Interest

Compound Name: 2'-Nitroflavone

Cat. No.: B1207882 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of a 2'-Nitroflavone stock solution using Dimethyl Sulfoxide (DMSO) as the solvent.

Adherence to this protocol is crucial for ensuring the accuracy, reproducibility, and reliability of

experimental results in cell-based assays and other applications.

Compound Information
2'-Nitroflavone is a synthetic flavonoid derivative investigated for its potential therapeutic

properties, including its role as an antitumor agent.[1] Proper preparation of stock solutions is

the first step in studying its biological effects.
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Property Data Source

IUPAC Name
2-(2-nitrophenyl)chromen-4-

one
PubChem[2]

Synonyms
2-(2-Nitrophenyl)-4H-chromen-

4-one
PubChem[2]

CAS Number 53277-26-2 PubChem[2]

Molecular Formula C₁₅H₉NO₄ PubChem[2]

Molecular Weight 267.24 g/mol PubChem[2]

Appearance White to brown powder N/A

Solvent Dimethyl Sulfoxide (DMSO) General Practice[3][4]

Experimental Protocols
Materials and Equipment

2'-Nitroflavone powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes (1.5 mL or 2 mL), sterile

Pipettes and sterile, filter-barrier pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
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Handle 2'-Nitroflavone powder in a chemical fume hood or a well-ventilated area.

Wear appropriate PPE at all times.

DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.

Handle with care.[5]

Consult the Safety Data Sheet (SDS) for 2'-Nitroflavone and DMSO before handling.

Protocol 1: Preparation of a 10 mM Stock Solution
This protocol provides an example for preparing a 10 mM stock solution, a common

concentration for laboratory use.

Calculation:

To prepare a 10 mM stock solution, the required mass of 2'-Nitroflavone is calculated using its

molecular weight (267.24 g/mol ).

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL (0.001 L) of 10 mM (0.010 mol/L) solution:

Mass (mg) = 0.010 mol/L * 0.001 L * 267.24 g/mol * 1000 mg/g = 2.67 mg

Step-by-Step Procedure:

Weighing: Carefully weigh out 2.67 mg of 2'-Nitroflavone powder and transfer it to a sterile

microcentrifuge tube. It is often more practical to weigh a larger mass (e.g., 10 mg) and

adjust the solvent volume accordingly to minimize weighing errors.

Solvent Addition: Add 1 mL of anhydrous, sterile DMSO to the microcentrifuge tube

containing the powder.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If the compound does not dissolve easily, brief sonication in a water

bath can be applied. Visually inspect the solution against a light source to ensure no solid

particles remain.
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Sterilization (Optional): For cell culture applications, DMSO is generally considered

bactericidal, and sterile handling techniques should suffice.[3] If absolute sterility is required,

the solution can be filtered through a 0.22 µm DMSO-compatible syringe filter, though this

may lead to some loss of the compound due to filter binding.

Protocol 2: Preparation of Working Solutions
The concentrated DMSO stock solution must be diluted to a final working concentration in an

appropriate aqueous buffer or cell culture medium. It is critical to ensure the final DMSO

concentration is non-toxic to the cells, typically below 0.5%.[3]

Example: Preparing a 10 µM working solution from a 10 mM stock:

Intermediate Dilution (Optional but Recommended): To avoid precipitation and pipetting very

small volumes, perform a serial dilution. For example, dilute the 10 mM stock 1:100 in culture

medium to create a 100 µM intermediate solution.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the final

volume of the cell culture medium. To achieve a 10 µM final concentration from a 10 mM

stock, a 1:1000 dilution is required (e.g., add 1 µL of 10 mM stock to 999 µL of medium). This

results in a final DMSO concentration of 0.1%.

Control Group: Always include a vehicle control in experiments, which consists of the culture

medium with the same final concentration of DMSO used for the test samples.[3]

Storage and Stability
Stock Solution: Once prepared, the DMSO stock solution should be aliquoted into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.[3][6][7]

Storage Temperature: Store the aliquots at -20°C for short-term storage (up to 1 month) or

-80°C for long-term storage (up to 6 months).[3]

Stability: While many compounds are stable in DMSO for extended periods when stored

properly, it is good practice to re-evaluate the efficacy of solutions stored for more than a

month.[3] Avoid storing DMSO solutions at room temperature for long periods, as this can

lead to compound degradation.[7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://pubmed.ncbi.nlm.nih.gov/12844443/
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Workflows and Pathways
Workflow for Stock Solution Preparation```dot
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Storage & Use
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Calculate Volume

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Tubes

Visually Inspect

5. Store at -20°C or -80°C

6. Dilute to Working Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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